Cas no 2287297-98-5 (6-chloro-5-fluoro-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole)

• Product Name: 6-chloro-5-fluoro-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole
• CAS No: 2287297-98-5
• MF: C₉H₉ClFN₃S
• MW: 245.704262495041
• CID: 6304533
• PubChem ID: 165738523
• Update Time: 2025-05-23

6-chloro-5-fluoro-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287297-98-5
• 6-chloro-5-fluoro-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole
• EN300-6749853

• Inchi： 1S/C9H9ClFN3S/c1-15-3-2-14-9-4-6(10)7(11)5-8(9)12-13-14/h4-5H,2-3H2,1H3
• InChI Key： WAVFCDIHEPJBMD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N(CCSC)N=N2)F

Computed Properties

• Exact Mass: 245.0189743g/mol
• Monoisotopic Mass: 245.0189743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56Ų

Additional information on 6-chloro-5-fluoro-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole

6-Chloro-5-Fluoro-1-[2-(Methylsulfanyl)Ethyl]-1H-1,2,3-Benzotriazole: A Comprehensive Overview

The compound 6-chloro-5-fluoro-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole, identified by the CAS number 2287297-98-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzotriazoles, which are well-known for their versatile properties and wide-ranging applications in corrosion inhibition, UV stabilizers, and pharmaceuticals. The presence of substituents such as chlorine, fluorine, and a methylsulfanyl group introduces unique electronic and steric effects that make this compound particularly interesting for both academic and industrial research.

The structural complexity of 6-chloro-5-fluoro-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole arises from its benzotriazole core, which is a bicyclic structure consisting of a benzene ring fused with a triazole ring. The substitution pattern at positions 6 (chlorine), 5 (fluorine), and 1 (methylsulfanyl ethyl group) significantly influences its chemical reactivity and physical properties. Recent studies have highlighted the importance of such substitution patterns in modulating the electronic properties of benzotriazoles, making them suitable for advanced materials applications.

One of the most notable aspects of this compound is its potential in the field of corrosion inhibition. Benzotriazoles are widely used as corrosion inhibitors due to their ability to form protective films on metal surfaces. The presence of electronegative substituents like chlorine and fluorine enhances the electron-withdrawing effects, which can further improve the corrosion-inhibiting properties of this compound. Recent research has demonstrated that such substituted benzotriazoles exhibit superior performance in inhibiting corrosion in harsh environments, making them valuable candidates for industrial applications.

In addition to its corrosion-inhibiting properties, 6-chloro-5-fluoro-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole has shown promise in the field of UV stabilization. The benzotriazole core is known for its ability to absorb UV radiation effectively, and the substitution pattern in this compound further enhances its UV-absorbing capabilities. This makes it an ideal candidate for use in coatings, plastics, and polymers where UV stability is crucial. Recent advancements in nanotechnology have also explored the use of such compounds in developing advanced UV-resistant materials with enhanced durability.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps to form the benzotriazole core. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and purity. Recent studies have focused on optimizing these synthesis pathways to improve efficiency and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis techniques to accelerate reaction rates while minimizing energy consumption.

The physical properties of 6-chloro-5-fluoro-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole, including its melting point, solubility, and thermal stability, are critical factors that influence its applicability in various industries. Experimental data indicate that this compound exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding interactions. Its solubility in organic solvents makes it suitable for solution-based applications such as coatings and adhesives.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. Quantum mechanical calculations have provided insights into the distribution of electron density within the molecule, which is crucial for understanding its chemical reactivity and interaction with other substances. These computational studies have been instrumental in guiding experimental efforts to optimize the synthesis and application of this compound.

In conclusion, 6-chloro-5-fluoro-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole (CAS No: 2287297-98-5) is a versatile compound with significant potential in various fields due to its unique structural features and functional groups. Its applications span from corrosion inhibition to UV stabilization, making it a valuable addition to both academic research and industrial development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern materials science.